Cas no 1822621-83-9 ()

1822621-83-9 structure
structure
Product Name:
CAS No:1822621-83-9
MF:C7H7N3
MW:133.150580644608
CID:6769522
PubChem ID:59421465
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H7N3/c1-10-7-5-8-3-2-6(7)4-9-10/h2-5H,1H3
    • InChI Key: AGZHWLZEYMDXFG-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=NC=CC=2C=N1

Computed Properties

  • Exact Mass: 133.063997236g/mol
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 30.7Ų

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